N-(2-hydroxy-2-(4-(thiophen-3-yl)phenyl)ethyl)-2-phenylbutanamide

• IUPAC Name: N-[2-hydroxy-2-(4-thiophen-3-ylphenyl)ethyl]-2-phenylbutanamide
• InChI: InChI=1S/C22H23NO2S/c1-2-20(17-6-4-3-5-7-17)22(25)23-14-21(24)18-10-8-16(9-11-18)19-12-13-26-15-19/h3-13,15,20-21,24H,2,14H2,1H3,(H,23,25)
• InChI Key: KEWSGIGLPXGOHZ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)C(=O)NCC(C2=CC=C(C=C2)C3=CSC=C3)O
• Molecular Formula: C22H23NO2S
• Molecular Weight: 365.5 g/mol

Description

The compound is a derivative of thiophene and benzamide. Thiophene is a heterocyclic compound with a five-membered ring containing four carbon atoms and a sulfur atom. Benzamides are a class of compounds containing a benzoyl group, C6H5C(O)NH2, attached to one carbon atom of an amide group.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. Thiophenes generally undergo electrophilic substitution reactions.

Scientific Research Applications

1. Pharmacological Applications

• Antidepressant Activity : Several studies have explored the antidepressant potential of compounds structurally related to N-(2-hydroxy-2-(4-(thiophen-3-yl)phenyl)ethyl)-2-phenylbutanamide. For instance, 2-phenyl-2-(1-hydroxycycloalkyl)ethylamine derivatives have been investigated for their potential antidepressant effects, demonstrating inhibitory activities against neurotransmitter uptake (Yardley et al., 1990). Additionally, derivatives of thiophene-based pyrazolines have shown promising results as potential antidepressant medications (Mathew et al., 2014).

2. Chemical Synthesis and Applications

• Enantioselective Synthesis : Research has been conducted on the enantioselective synthesis of related compounds, such as Ethyl(R)-2-hydroxy-4-phenylbutanate, an important chiral intermediate for drugs (Liu-jian Duan, 2009). This demonstrates the compound's relevance in the synthesis of enantiomerically pure pharmaceuticals.
• Corrosion Inhibition : Thiophene Schiff bases, closely related to the compound , have been studied for their efficiency as corrosion inhibitors in various solutions, showing significant inhibition efficiency and adherence to Langmuir’s isotherm (Daoud et al., 2014).

3. Materials Science and Engineering

• Electrochemical and Electrochromic Properties : Investigations into donor-acceptor type monomers, including thiophene derivatives, have revealed their good electrochemical activity and potential in electrochromic applications (Hu et al., 2013). This research highlights the potential of such compounds in developing materials with specific electrochemical properties.